N-(isochroman-3-ylmethyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C17H19NO3/c1-11-7-16(12(2)21-11)17(19)18-9-15-8-13-5-3-4-6-14(13)10-20-15/h3-7,15H,8-10H2,1-2H3,(H,18,19)
• InChI Key: FDSIBCOMCHHJFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC2CC3=CC=CC=C3CO2
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

N-(isochroman-3-ylmethyl)-2,5-dimethylfuran-3-carboxamide, also known as compound X, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields.

Scientific Research Applications

• Crystal Engineering and Pharmaceutical Cocrystals :

  • Carboxamide-pyridine N-oxide heterosynthon, which is structurally related to N-(isochroman-3-ylmethyl)-2,5-dimethylfuran-3-carboxamide, has been shown to assemble in a triple helix architecture and synthesize cocrystals of barbiturate drugs with 4,4'-bipyridine N,N'-dioxide (Reddy, Babu, & Nangia, 2006).

• Antitumor Agents :

  • Derivatives of carboxamides, such as N-[2-(dimethylamino)ethyl]-9-aminoacridine-4-carboxamide, have shown significant in vivo antitumor activity. These compounds intercalate with DNA and are effective against specific types of tumors (Denny, Atwell, Rewcastle, & Baguley, 1987).

• Antimicrobial and Antioxidant Activities :

  • N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamides have been synthesized and exhibited promising antimicrobial activity against various microorganisms and significant antioxidant activity (Sindhe et al., 2016).

• Synthesis of Novel Compounds :

  • The synthesis of 3-arylamino-methylidenechroman-2-carboxamide through a one-pot three-component reaction demonstrates the utility of carboxamides in creating novel chemical structures, potentially useful in various applications (Ghosh et al., 2016).

• Metal–Organic Frameworks :

  • Carboxylate-containing polyamides, which are structurally related to carboxamides, have been used to synthesize metal–organic frameworks with potential applications in areas like luminescence and thermostability studies (Sun et al., 2012).

• Antiprotozoal Agents :

  • Certain dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, structurally related to carboxamides, have been synthesized and evaluated for their antiprotozoal activities, showing strong DNA affinities and effective in vivo activity in specific mouse models (Ismail et al., 2004).

• Direct Synthesis of Amides :

  • The effective reagent B(OCH2CF3)3 has been used for the direct amidation of a variety of carboxylic acids with a broad range of amines, which is relevant to the synthesis of compounds like N-(isochroman-3-ylmethyl)-2,5-dimethylfuran-3-carboxamide (Lanigan, Starkov, & Sheppard, 2013).